Cas no 34875-98-4 (2-methoxyaniline;1,3,5-trinitrobenzene)

• Product Name: 2-methoxyaniline;1,3,5-trinitrobenzene
• CAS No: 34875-98-4
• MF: C₁₃H₁₂N₄O₇
• MW: 336.256982803345
• CID: 919636
• PubChem ID: 348607
• Update Time: 2025-04-19

2-methoxyaniline;1,3,5-trinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxyaniline,1,3,5-trinitrobenzene
• 1,3,5-trinitrobenzene
• 2-methoxyaniline
• AC1L89WS
• NSC408003
• o-Anisidin, 2,4,6-Trinitrotoluol-Komplex
• NSC-408003
• 34875-98-4
• DTXSID90324929
• 2-methoxyaniline; 1,3,5-trinitrobenzene
• 2-methoxyaniline;1,3,5-trinitrobenzene

• Inchi： 1S/C7H9NO.C6H3N3O6/c1-9-7-5-3-2-4-6(7)8;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-5H,8H2,1H3;1-3H
• InChI Key： AIMVWCGMHCOYKA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N.[O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 336.07066
• Monoisotopic Mass: 336.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Boiling Point: 315°C at 760 mmHg
• Flash Point: 164.1°C
• PSA: 164.67
• LogP: 4.83940